N-(5-chloro-2-methoxyphenyl)-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide
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Description
N-(5-chloro-2-methoxyphenyl)-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide is a useful research compound. Its molecular formula is C17H21ClN2O4S and its molecular weight is 384.88. The purity is usually 95%.
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Scientific Research Applications
Metabolism of Chloroacetamide Herbicides
Research by Coleman et al. (2000) investigates the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes, focusing on compounds like acetochlor, alachlor, butachlor, and metolachlor. These herbicides, known for their carcinogenic properties in rats, undergo complex metabolic activation pathways involving several intermediate compounds. The study's findings on the metabolic pathways of these herbicides in different species may provide insights into the environmental and health impacts of chloroacetamide use in agriculture Coleman, Linderman, Hodgson, & Rose, 2000.
Biodegradation of Alachlor
Lee and Kim (2022) detail the biodegradation of alachlor, a widely used chloroacetamide herbicide, by a newly isolated bacterium. This research outlines a novel degradation pathway for alachlor, highlighting microbial biodegradation as a key method for removing such herbicides from the environment. The study identifies specific bacterial strains capable of utilizing alachlor as a sole carbon source and proposes a degradation pathway involving several intermediate compounds Lee & Kim, 2022.
Synthesis and Properties of Acetamide Derivatives
Various studies focus on the synthesis, characterization, and potential applications of novel acetamide derivatives. For example, research by Alagarsamy et al. (2015) explores the synthesis of novel quinazolinyl acetamides with potential analgesic and anti-inflammatory activities. Such compounds are synthesized through reactions involving chloroacetamide intermediates, suggesting a wide range of potential pharmaceutical applications for acetamide derivatives Alagarsamy, Solomon, Sulthana, Vijay, & Narendhar, 2015.
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O4S/c1-4-13-16(22)20(17(23)14(5-2)25-13)9-15(21)19-11-8-10(18)6-7-12(11)24-3/h6-8,13-14H,4-5,9H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHRRJZZBZJAQFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(=O)N(C(=O)C(S1)CC)CC(=O)NC2=C(C=CC(=C2)Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.